Cas no 902507-25-9 (3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 902507-25-9
• MF: C₂₅H₁₈FNO₄
• MW: 415.413130283356
• CID: 5504937
• PubChem ID: 16008489
• Update Time: 2025-07-17

3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL1401105
• 3-(2H-1,3-benzodioxole-5-carbonyl)-1-[(3-fluorophenyl)methyl]-6-methyl-1,4-dihydroquinolin-4-one
• HMS1829L06
• 3-(1,3-benzodioxol-5-ylcarbonyl)-1-(3-fluorobenzyl)-6-methylquinolin-4(1H)-one
• NCGC00110124-01
• F3222-1941
• AKOS001817866
• 3-(1,3-benzodioxole-5-carbonyl)-1-[(3-fluorophenyl)methyl]-6-methylquinolin-4-one
• 902507-25-9
• C567-0382
• 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H18FNO4/c1-15-5-7-21-19(9-15)25(29)20(13-27(21)12-16-3-2-4-18(26)10-16)24(28)17-6-8-22-23(11-17)31-14-30-22/h2-11,13H,12,14H2,1H3
• InChI Key： ASOCOXKYAHFXPK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C(C2=CC=C3C(=C2)OCO3)=O)C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 415.12198622g/mol
• Monoisotopic Mass: 415.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 902507-25-9)

The compound 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 902507-25-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique benzodioxole and quinolin-4-one moieties make it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 3-(2H-1,3-benzodioxole-5-carbonyl) scaffold is particularly intriguing due to its ability to interact with multiple biological targets. This versatility aligns with the growing trend of polypharmacology, where single molecules are designed to modulate multiple pathways simultaneously. Such approaches are increasingly relevant in addressing complex diseases like cancer and neurodegenerative disorders.

The fluorophenyl group in this compound enhances its metabolic stability and bioavailability, two critical factors in drug development. This feature is especially valuable in the context of CNS drug discovery, where blood-brain barrier penetration is often a challenge. Additionally, the methyl group at the 6-position of the quinolin-4-one ring may contribute to improved solubility and reduced toxicity, making it a favorable candidate for further optimization.

From a synthetic perspective, the preparation of 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one involves multi-step organic transformations, including Friedel-Crafts acylation and N-alkylation reactions. These methods are well-documented in the literature, but recent advances in flow chemistry and catalytic asymmetric synthesis could further streamline its production. The compound's CAS No. 902507-25-9 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

In the era of AI-driven drug discovery, molecules like 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one are often screened using machine learning algorithms to predict their binding affinities and off-target effects. This approach accelerates the identification of lead compounds and reduces the reliance on costly experimental screening. Furthermore, the integration of cheminformatics tools allows researchers to explore structural analogs and optimize their properties for specific therapeutic indications.

Environmental and safety considerations are also paramount in the development of new chemical entities. While 902507-25-9 is not classified as a hazardous material, its environmental impact must be assessed through green chemistry principles. Strategies such as atom economy and biodegradable solvent usage can minimize waste and improve sustainability. These practices align with the pharmaceutical industry's commitment to reducing its ecological footprint.

Looking ahead, the potential applications of 3-(2H-1,3-benzodioxole-5-carbonyl)-1-(3-fluorophenyl)methyl-6-methyl-1,4-dihydroquinolin-4-one extend beyond traditional small-molecule drugs. Its unique structure could be leveraged in proteolysis-targeting chimeras (PROTACs) or molecular glues, which are emerging as powerful tools in targeted protein degradation. These innovative modalities are reshaping the landscape of drug discovery and offering new hope for previously undruggable targets.

In conclusion, CAS No. 902507-25-9 represents a fascinating case study in modern medicinal chemistry. Its intricate architecture, combined with its potential for diverse biological activities, makes it a compelling subject for further research. As the scientific community continues to explore its properties and applications, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.